Cas no 871658-02-5 (2-azabicyclo[2.1.1]hexane;hydrochloride)

2-azabicyclo[2.1.1]hexane;hydrochloride structure

871658-02-5 structure

Product Name:2-azabicyclo[2.1.1]hexane;hydrochloride

CAS No:871658-02-5

MF:C₅H₁₀ClN

MW:119.592600345612

MDL:MFCD19160638

CID:1090298

PubChem ID:55219746

Update Time:2024-10-26

2-azabicyclo[2.1.1]hexane;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Azabicyclo[2.1.1]hexane hydrochloride
- 3-azabicyclo[2.1.1]hexane,hydrochloride
- 2-Azabicyclo[2.1.1]hexane HCl
- ILHPSPUYHFANIX-UHFFFAOYSA-N
- SB11444
- OR317269
- AK142715
- 2-azabicyclo[2.1.1]hexane hydrochloride salt
- 2-azabicyclo[2.1.1]hexane;hydrochloride
- 2-Azabicyclo[2.1.1]hexane, hydrochloride (9CI)
- AS-33965
- Z3074473459
- CS-0052048
- MFCD19160638
- SCHEMBL2277077
- 2-Aza-bicyclo[2.1.1]hexane hcl
- 2-Azabicyclo[2.1.1]hexanehydrochloride
- SY098317
- (1s,4s)-2-azabicyclo[2.1.1]hexane hydrochloride
- AKOS006239339
- 871658-02-5
- DB-192397
- EN300-1695989
- EN300-37375121
- MDL： MFCD19160638
- Inchi： 1S/C5H9N.ClH/c1-4-2-5(1)6-3-4;/h4-6H,1-3H2;1H
- InChI Key： ILHPSPUYHFANIX-UHFFFAOYSA-N
- SMILES： Cl.N1C2CC(C2)C1

Computed Properties

Exact Mass: 119.0501770g/mol
Monoisotopic Mass: 119.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 64.3
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12

2-azabicyclo[2.1.1]hexane;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108819-250mg	2-azabicyclo[2.1.1]hexane hydrochloride	871658-02-5	97%	250mg	$250	2021-08-06
Chemenu	CM108819-1g	2-azabicyclo[2.1.1]hexane hydrochloride	871658-02-5	97%	1g	$748	2021-08-06
Apollo Scientific	OR317269-250mg	2-Azabicyclo[2.1.1]hexane hydrochloride	871658-02-5		250mg	£423.00	2025-02-20
Apollo Scientific	OR317269-1g	2-Azabicyclo[2.1.1]hexane hydrochloride	871658-02-5		1g	£1143.00	2025-02-20
Enamine	EN300-1695989-100mg	2-azabicyclo[2.1.1]hexane hydrochloride	871658-02-5	95.0%	100mg	$286.0	2022-10-09
Enamine	EN300-1695989-250mg	2-azabicyclo[2.1.1]hexane hydrochloride	871658-02-5	95.0%	250mg	$408.0	2022-10-09
Enamine	EN300-1695989-500mg	2-azabicyclo[2.1.1]hexane hydrochloride	871658-02-5	95.0%	500mg	$643.0	2022-10-09
Enamine	EN300-1695989-1000mg	2-azabicyclo[2.1.1]hexane hydrochloride	871658-02-5	95.0%	1g	$824.0	2022-10-09
Enamine	EN300-1695989-2500mg	2-azabicyclo[2.1.1]hexane hydrochloride	871658-02-5	95.0%	2500mg	$1457.0	2022-10-09
Enamine	EN300-1695989-5000mg	2-azabicyclo[2.1.1]hexane hydrochloride	871658-02-5	95.0%	5g	$2511.0	2022-10-09

2-azabicyclo[2.1.1]hexane;hydrochloride Production Method

Production Method 1

871658-02-5

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; overnight, 65 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 3 h, rt

Reference

Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride

Liao, Haili; et al, Synlett, 2016, 27(15), 2251-2253

Production Method 2

146374-27-8

175021-13-3

871658-02-5

Reaction Conditions

1.1 Reagents: Titanium ethoxide Solvents: Tetrahydrofuran ; overnight, 65 °C
2.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 2 h, -78 °C; 1 h, -78 °C
2.2 Reagents: Potassium sodium tartrate Solvents: Water
2.3 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; overnight, 65 °C
3.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 3 h, rt

Reference

Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride

Liao, Haili; et al, Synlett, 2016, 27(15), 2251-2253

Production Method 3

871658-02-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 3 h, rt

Reference

Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride

Liao, Haili; et al, Synlett, 2016, 27(15), 2251-2253

Production Method 4

871658-02-5

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Tetrahydrofuran ; 2 h, -78 °C; 1 h, -78 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Water
1.3 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; overnight, 65 °C
2.1 Reagents: Hydrochloric acid Solvents: Ethanol ; 3 h, rt

Reference

Preparation of 2-Azabicyclo[2.1.1]hexane Hydrochloride

Liao, Haili; et al, Synlett, 2016, 27(15), 2251-2253